Cas no 864917-48-6 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-48-6
• MF: C₁₉H₁₇N₃O₃S₂
• MW: 399.48658156395
• CID: 6441749
• Update Time: 2025-05-19

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• Acetamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C19H17N3O3S2/c1-12-2-5-14(6-3-12)18-21-19(27-22-18)26-10-17(23)20-9-13-4-7-15-16(8-13)25-11-24-15/h2-8H,9-11H2,1H3,(H,20,23)
• InChI Key： FSMUMEOIENDLHQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C2OCOC2=C1)(=O)CSC1SN=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 13.47±0.46(Predicted)

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-48-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-48-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research findings related to this compound.

Structural Characteristics

The molecular structure of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is intricate and consists of several key functional groups. The core structure includes a thiadiazole ring, a benzodioxole ring, and a sulfanyl group. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which can enhance the compound's biological activity. The benzodioxole ring is a six-membered aromatic ring with two oxygen atoms in the 1 and 3 positions. This moiety is often found in natural products and has been associated with various pharmacological effects. The sulfanyl group (-S-) is attached to the thiadiazole ring and plays a crucial role in the compound's reactivity and binding properties.

Synthesis Methods

The synthesis of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide typically involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach is to start with the synthesis of the thiadiazole ring through a condensation reaction between an appropriate nitrile and an amine. The resulting thiadiazole intermediate can then be functionalized by introducing the sulfanyl group via a thiolation reaction. The benzodioxole moiety can be introduced through a coupling reaction with an appropriate benzodioxole derivative. Finally, the N-substitution can be achieved through an amide formation reaction using an appropriate amine.

Biological Activities

N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has been studied for its potential therapeutic applications in various biological systems. One of the most notable activities is its antimicrobial properties. Research has shown that this compound exhibits potent activity against a wide range of bacteria and fungi. The mechanism of action is thought to involve disruption of cell membrane integrity and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Another area of interest is the anticancer potential of this compound. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/AKT pathway in breast cancer cells and the MAPK pathway in colon cancer cells.

Recent Research Findings

Recent advancements in medicinal chemistry have shed new light on the potential applications of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited selective cytotoxicity against pancreatic cancer cells while showing minimal toxicity to normal cells. This selective toxicity is attributed to its ability to target specific molecular targets that are overexpressed in cancer cells but not in normal cells.

Another study published in Bioorganic & Medicinal Chemistry Letters explored the structure–activity relationship (SAR) of this compound by synthesizing a series of analogs with modifications at different positions. The results showed that certain substitutions on the benzodioxole ring significantly enhanced the anticancer activity while maintaining or even improving selectivity.

In addition to these studies, there has been growing interest in exploring the combination therapy potential of this compound with other anticancer agents. A recent study published in Cancer Research demonstrated that co-administration of N-(2H-1,3-benzodioxol-5-yl)methyl-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide with conventional chemotherapeutic drugs such as doxorubicin resulted in synergistic effects and improved treatment outcomes in preclinical models.

Conclusion

N-(2H-1,3-benzodioxol-5-y)lmethyl-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-48-6) is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Its antimicrobial properties, anti-inflammatory effects, and anticancer potential have been well-documented in recent research studies. Ongoing efforts to optimize its structure through SAR studies and explore its combination therapy potential are expected to lead to new therapeutic applications in the near future.